Cas no 1806539-31-0 (2-Bromo-6-(3-bromopropyl)benzyl alcohol)

• Product Name: 2-Bromo-6-(3-bromopropyl)benzyl alcohol
• CAS No: 1806539-31-0
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 4792486
• Update Time: 2025-05-24

2-Bromo-6-(3-bromopropyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-bromopropyl)benzyl alcohol

• Inchi： 1S/C10H12Br2O/c11-6-2-4-8-3-1-5-10(12)9(8)7-13/h1,3,5,13H,2,4,6-7H2
• InChI Key： CUKSACJVTKHDNS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CO)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-(3-bromopropyl)benzyl alcohol

2-Bromo-6-(3-bromopropyl)benzyl Alcohol: A Comprehensive Overview

The compound 2-Bromo-6-(3-bromopropyl)benzyl Alcohol, identified by the CAS number 1806539-31-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of the benzene ring, a propyl chain substituted with another bromine atom at the terminal position, and a hydroxymethyl group attached to the benzene ring. The presence of multiple functional groups makes this compound a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 2-Bromo-6-(3-bromopropyl)benzyl Alcohol in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the construction of complex heterocyclic frameworks, which are essential components of many drug candidates. The bromine atoms present in the molecule serve as excellent leaving groups, enabling various substitution reactions that are pivotal in organic synthesis. Moreover, the hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific applications.

The synthesis of 2-Bromo-6-(3-bromopropyl)benzyl Alcohol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of an aromatic ring followed by alkylation and hydroxylation steps. The use of modern catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes. For example, recent advancements in palladium-catalyzed cross-coupling reactions have enabled more efficient formation of the carbon-bromine bonds in this compound.

In terms of physical properties, 2-Bromo-6-(3-bromopropyl)benzyl Alcohol is a solid at room temperature with a melting point around 70°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reaction media. Additionally, the compound exhibits moderate stability under normal storage conditions but should be protected from light and moisture to prevent degradation.

The applications of 2-Bromo-6-(3-bromopropyl)benzyl Alcohol extend beyond traditional organic synthesis. Recent research has explored its use as a precursor in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties. For example, this compound has been employed in the synthesis of polyurethanes with enhanced mechanical strength and thermal stability. Furthermore, its role as an intermediate in the production of agrochemicals has been documented, particularly in the development of novel herbicides and fungicides.

In conclusion, 2-Bromo-6-(3-bromopropyl)benzyl Alcohol (CAS No: 1806539-31-0) is a highly versatile compound with a wide range of applications across different domains of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new synthetic pathways and applications for this compound, its significance in the field of organic chemistry is expected to grow further.